Cas no 29229-59-2 (1,5-Hexanedione,1-(4-fluorophenyl)-)

• Product Name: 1,5-Hexanedione,1-(4-fluorophenyl)-
• CAS No: 29229-59-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 279277
• PubChem ID: 34523
• Update Time: 2025-04-19

1,5-Hexanedione,1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexanedione,1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)hexane-1,5-dione
• 1,5-HEXANEDIONE, 1-(p-FLUOROPHENYL)-
• 29229-59-2
• SCHEMBL13564338
• DTXSID60183484
• BRN 2580560
• 1-(p-Fluorophenyl)-1,5-hexanedione

• Inchi： 1S/C12H13FO2/c1-9(14)3-2-4-12(15)10-5-7-11(13)8-6-10/h5-8H,2-4H2,1H3
• InChI Key： BPCPUXWYSQVODK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCC(C)=O)=O

Computed Properties

• Exact Mass: 208.08999
• Monoisotopic Mass: 208.089958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.7

Experimental Properties

• Density: 1.105
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 127.7°C
• Refractive Index: 1.494
• PSA: 34.14